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Compound of Interest

Compound Name: Methyl 6-formylnicotinate

CAS No.: 1199266-89-1

Cat. No.: B178769

Get Quote

Executive Summary & Chemical Context
Methyl 6-formylnicotinate (CAS 10165-86-3) is a highly versatile pyridinecarboxaldehyde

derivative frequently utilized as a key intermediate in the synthesis of Bruton's Tyrosine Kinase

(Btk) inhibitors[1] and novel antimalarial cyclopropyl carboxamides[2]. While its electrophilic

formyl group makes it an excellent candidate for reductive aminations and condensation

reactions[2], this same reactivity profile dictates stringent handling and disposal protocols.

As a Senior Application Scientist, I emphasize that chemical disposal is not merely an

administrative endpoint—it is a critical, self-validating phase of the experimental lifecycle.

Treating waste management with the same rigor as synthesis ensures occupational safety,

prevents environmental contamination, and maintains laboratory compliance.

Physicochemical Risk Profile
To design a robust disposal strategy, we must first understand the molecular behavior of the

compound. The presence of the formyl group on the pyridine ring renders the molecule highly

irritating to mucosal membranes and susceptible to oxidation. It is classified as a Class 11
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Combustible Solid[3] and carries a WGK 3 rating (highly hazardous to water)[3], strictly

prohibiting any form of drain disposal.

Table 1: Quantitative Data & Laboratory Implications

Property Value
Operational & Disposal
Implication

CAS Number 10165-86-3

Essential identifier for accurate

hazardous waste manifesting

and EH&S tracking[4].

Molecular Weight 165.15 g/mol

Used for calculating mass

balances during waste

consolidation[4].

Molecular Formula C8H7NO3

Indicates nitrogen presence;

incineration will yield NOx

gases, requiring specific facility

scrubbers[4].

Hazard Codes H315, H318, H335

Dictates the need for stringent

eye protection (Eye Dam. 1)

and respiratory safeguards

(STOT SE 3)[3].

Storage Class 11 (Combustible Solids)

Waste must be segregated

from strong oxidizers to

prevent thermal events[3].

Waste Stream Routing & Logistics
Because Methyl 6-formylnicotinate contains no halogens but features a nitrogen-containing

heteroaromatic ring, the optimal destruction method is high-temperature incineration at a

licensed facility.
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Workflow for the classification, containment, and disposal of Methyl 6-formylnicotinate.
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Standard Operating Procedures (SOP): Routine
Waste Accumulation
Protocol 1: Solid Waste Consolidation

Segregation:

Action: Place all solid waste (e.g., contaminated Kimwipes, empty reagent vials, and

unused chemical powder) into a designated "Non-Halogenated Organic Solid Waste"

container.

Causality: Mixing this compound with halogenated waste alters the incineration

parameters and significantly increases disposal costs due to the risk of dioxin formation

during combustion.

Validation Check: Review the waste log attached to the container to confirm no chlorinated

solvents or solids have been introduced prior to addition.

Containment:

Action: Utilize a chemically compatible, wide-mouth high-density polyethylene (HDPE)

receptacle.

Causality: HDPE provides excellent chemical resistance and prevents the aerosolization

of the fine powder, mitigating the risk of respiratory irritation (H335) and serious eye

damage (H318)[3].

Validation Check: Inspect the threading of the container lid. If powder residue is visible,

wipe it with an ethanol-dampened tissue before sealing to ensure an airtight closure.

Labeling & Storage:

Action: Affix a hazardous waste tag immediately. Explicitly list "Methyl 6-
formylnicotinate" and mark the hazards as "Toxic" and "Irritant". Store in a cool, dry

environment away from moisture[4].
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Causality: Accurate labeling prevents dangerous downstream mixing by Environmental

Health and Safety (EH&S) personnel and ensures compliance with local and federal

regulations.

Validation Check: Ensure the accumulation start date is clearly written and that the

container is stored in a secondary containment tray.

Emergency Protocol: Solid Spill Management
Protocol 2: Accidental Release Cleanup

Personal Protective Equipment (PPE) Escalation:

Action: Immediately don safety goggles, double nitrile gloves, and a lab coat. If the spill

occurs outside a fume hood, a particulate respirator (N95 or P100) is mandatory.

Causality: The compound is an Eye Dam. 1 hazard[3]; standard safety glasses do not

provide sufficient protection against airborne dust.

Validation Check: Perform a positive/negative pressure seal check on the respirator before

approaching the spill zone.

Spill Containment:

Action: Lightly mist the spilled powder with water or cover it with a damp absorbent pad.

Causality: Dry sweeping will aerosolize the particles, drastically increasing the inhalation

risk. Misting agglomerates the powder, neutralizing the airborne threat.

Validation Check: Visually confirm that no dust plumes are generated when the air above

the spill is gently disturbed.

Collection & Decontamination:

Action: Use a non-sparking scoop to transfer the agglomerated material into a dedicated

hazardous waste container. Wash the affected surface with a mild solvent (e.g., ethanol or

isopropanol) followed by soap and water.
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Causality: The solvent ensures the solubilization and removal of any residual organic film,

while the soap and water wash removes the solvent, leaving a chemically neutral surface.

Validation Check: Wipe the cleaned area with a dry Kimwipe and inspect it under good

lighting; the wipe must show no yellow/white residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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